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Compound of Interest

Compound Name: Dimethyl 2-bromopentanedioate

CAS No.: 760-94-1

Cat. No.: B1266606

Get Quote

Introduction: Dimethyl 2-bromopentanedioate, also known as dimethyl 2-bromoglutarate, is a

versatile difunctional reagent pivotal in the landscape of modern organic synthesis. Its

structure, featuring an α-bromo ester moiety and a terminal methyl ester, provides two key

reactive sites, enabling a wide array of chemical transformations. This guide offers an in-depth

exploration of the properties, synthesis, and key applications of Dimethyl 2-
bromopentanedioate, providing researchers, scientists, and drug development professionals

with detailed protocols and mechanistic insights to effectively utilize this valuable synthetic

building block.

Physicochemical Properties and Handling
A thorough understanding of the physical and chemical characteristics of Dimethyl 2-
bromopentanedioate is fundamental for its safe and effective use in the laboratory.

Table 1: Physicochemical Properties of Dimethyl 2-Bromopentanedioate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1266606#bc-rfq
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 760-94-1

Molecular Formula C₇H₁₁BrO₄ [1]

Molecular Weight 239.06 g/mol [1]

Appearance Light yellow liquid or solid [1]

Boiling Point 240.3 °C at 760 mmHg

Density 1.452 g/cm³

Refractive Index 1.467

Flash Point 99.1 °C

Safety and Handling: Dimethyl 2-bromopentanedioate is a combustible solid and should be

handled with care in a well-ventilated fume hood.[1] As with other α-halo esters, it is expected

to be an irritant to the skin, eyes, and respiratory system.[2][3] Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. Store the

compound in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases. For detailed safety information, always consult the

full Safety Data Sheet (SDS) provided by the supplier.[2][3][4]

Synthesis of Dimethyl 2-Bromopentanedioate
The most common laboratory-scale synthesis of Dimethyl 2-bromopentanedioate involves

the α-bromination of dimethyl pentanedioate (dimethyl glutarate).

Protocol 1: Synthesis via Radical Bromination
This method employs N-Bromosuccinimide (NBS) as a brominating agent in the presence of a

radical initiator.

Workflow for Radical Bromination:
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Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate.

Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve dimethyl pentanedioate (1.0 equiv) in an inert solvent such as carbon

tetrachloride (CCl₄).

Addition of Reagents: Add N-Bromosuccinimide (NBS, 1.05 equiv) and a catalytic amount of

a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the

succinimide byproduct and wash the filtrate with an aqueous solution of sodium thiosulfate to

remove any remaining bromine, followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation under

reduced pressure or by column chromatography on silica gel to yield pure Dimethyl 2-
bromopentanedioate.

Applications in Heterocyclic Synthesis
A primary application of Dimethyl 2-bromopentanedioate is in the synthesis of nitrogen-

containing heterocycles, which are prevalent scaffolds in pharmaceuticals.[5]

Synthesis of Piperidine-2,6-dione Derivatives
The reaction with ammonia or primary amines can lead to the formation of substituted

piperidine-2,6-diones, a core structure in molecules like thalidomide and its analogs.[6][7][8]

Reaction Mechanism:

Dimethyl 2-bromopentanedioate

Intermediate Amine

Nucleophilic Substitution (SN2)

R-NH₂ (Amine)
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Intramolecular Cyclization
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Caption: Synthesis of piperidine-2,6-dione derivatives.

Protocol 2: Synthesis of 3-Substituted Piperidine-2,6-
diones
This protocol describes the reaction of Dimethyl 2-bromopentanedioate with a primary amine

to form a substituted piperidine-2,6-dione.

Step-by-Step Procedure:

Reaction Setup: In a sealed tube or a round-bottom flask equipped with a reflux condenser,

dissolve Dimethyl 2-bromopentanedioate (1.0 equiv) in a suitable solvent such as ethanol

or isopropanol.

Addition of Amine: Add the primary amine (e.g., benzylamine, 2.2 equiv) to the solution. The

excess amine also acts as a base to neutralize the HBr formed.

Reaction: Heat the reaction mixture to reflux and stir for 24-48 hours. Monitor the reaction by

TLC or LC-MS.

Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced

pressure.

Purification: Purify the residue by column chromatography on silica gel to afford the desired

3-substituted piperidine-2,6-dione.

Synthesis of Pyridazinone Derivatives
The reaction with hydrazine provides a route to pyridazinone derivatives, another important

class of heterocyclic compounds with diverse biological activities.[9][10][11]

Protocol 3: Synthesis of a Tetrahydropyridazinone
Derivative
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This protocol outlines the synthesis of a pyridazinone via condensation of Dimethyl 2-
bromopentanedioate with hydrazine.

Step-by-Step Procedure:

Reaction Setup: Dissolve Dimethyl 2-bromopentanedioate (1.0 equiv) in a protic solvent

like ethanol in a round-bottom flask.

Addition of Hydrazine: Add hydrazine hydrate (1.0-1.2 equiv) dropwise to the solution at

room temperature.

Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 50 °C) for

several hours until the reaction is complete as monitored by TLC.

Work-up: Cool the reaction mixture and remove the solvent under reduced pressure. The

resulting solid can be washed with a cold solvent like diethyl ether to remove impurities.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to yield the pure pyridazinone derivative.

Carbon-Carbon Bond Forming Reactions
Dimethyl 2-bromopentanedioate is also a valuable substrate for forming new carbon-carbon

bonds, expanding the molecular complexity of synthetic targets.

The Reformatsky Reaction
In the presence of zinc metal, Dimethyl 2-bromopentanedioate can form an organozinc

reagent (a Reformatsky enolate) that adds to carbonyl compounds like aldehydes and ketones

to form β-hydroxy esters.[12][13]

Reaction Mechanism:
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Caption: The Reformatsky reaction mechanism.

Protocol 4: Reformatsky Reaction with Acetone
This protocol provides a general procedure for the reaction of Dimethyl 2-
bromopentanedioate with acetone.

Step-by-Step Procedure:

Activation of Zinc: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon),

add zinc dust. Activate the zinc by stirring with a small amount of iodine or 1,2-

dibromoethane in anhydrous THF until the color disappears.

Reaction Setup: To the activated zinc suspension, add a solution of Dimethyl 2-
bromopentanedioate (1.0 equiv) and acetone (1.2 equiv) in anhydrous THF dropwise at a

rate that maintains a gentle reflux.
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Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2

hours, or until the starting material is consumed (monitored by TLC).

Work-up: Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous

solution of ammonium chloride. Extract the aqueous layer with diethyl ether or ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel to obtain the β-hydroxy ester.[13]

Characterization and Spectroscopic Data
Proper characterization of Dimethyl 2-bromopentanedioate is crucial for confirming its

identity and purity.

Table 2: Expected Spectroscopic Data
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Technique Expected Features Source

¹H NMR

Signals for the two methoxy

groups (~3.7 ppm), a downfield

signal for the proton at the α-

carbon bearing the bromine,

and multiplets for the other

methylene protons.

¹³C NMR

Resonances for the two ester

carbonyl carbons, the two

methoxy carbons, the carbon

bearing the bromine, and the

other carbons of the

pentanedioate backbone.

[14][15]

IR Spectroscopy

A strong C=O stretching

vibration for the ester groups in

the range of 1730-1750 cm⁻¹.

[15]

Mass Spectrometry

The mass spectrum will show

the molecular ion peak and

characteristic fragmentation

patterns, including the isotopic

pattern for bromine.

[15]

Conclusion
Dimethyl 2-bromopentanedioate is a highly valuable and versatile building block in organic

synthesis. Its dual functionality allows for a wide range of transformations, including the

construction of important heterocyclic scaffolds like piperidine-2,6-diones and pyridazinones, as

well as the formation of carbon-carbon bonds through reactions such as the Reformatsky

reaction. The protocols and insights provided in this guide are intended to empower

researchers to effectively and safely utilize this reagent in their synthetic endeavors,

contributing to the advancement of chemical synthesis and drug discovery.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://application.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://application.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://application.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://www.benchchem.com/product/b1266606/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-synthetic-applications-of-dimethyl-2-bromopentanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Macmillan Group - Princeton University. (n.d.). SUPPLEMENTARY INFORMATION.

Retrieved from [Link]

Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-
Bromopentanedioate. Retrieved from [Link]

Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved from [Link]

ChemSrc. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications.

Retrieved from [Link]

Indo Global Journal of Pharmaceutical Sciences. (2015). A Review on Synthetic Protocols of

Pyridazine and Pyridazone Analogues. Retrieved from [Link]

Scholars Research Library. (n.d.). Various Chemical and Biological Activities of Pyridazinone

Derivatives. Retrieved from [Link]

Organic Chemistry Portal. (2000). A Practical Method for the Reformatsky Reaction of

Aldehydes. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Synthesis of Some New Pyridazine

Derivatives for Anti-HAV Evaluation. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). (S)‐3‐aminopiperidine‐2,6‐dione is a

biosynthetic intermediate of microbial blue pigment indigoidine. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Facile and Practical Synthesis of

Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. Retrieved from

[Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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